ethyl 2-(4-bromobenzamido)-3-cyano-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 2-[(4-bromobenzoyl)amino]-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C18H16BrN3O3S/c1-2-25-18(24)22-8-7-13-14(9-20)17(26-15(13)10-22)21-16(23)11-3-5-12(19)6-4-11/h3-6H,2,7-8,10H2,1H3,(H,21,23)
• InChI Key: BXYYUNAIBNRRTG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C18H16BrN3O3S
• Molecular Weight: 434.3 g/mol

Description

Ethyl 2-(4-bromobenzamido)-3-cyano-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C18H16BrN3O3S and its molecular weight is 434.31. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Characterization : A study by Çolak, Karayel, Buldurun, and Turan (2021) detailed the synthesis and characterization of related compounds, highlighting their molecular and crystal structure stabilized by intramolecular hydrogen bonds. This research is fundamental for understanding the chemical properties and potential applications of such compounds (Çolak, Karayel, Buldurun, & Turan, 2021).

• Phosphine-Catalyzed Annulation : Zhu, Lan, and Kwon (2003) described a phosphine-catalyzed [4 + 2] annulation process involving similar compounds. Their research contributes to the understanding of chemical reactions and synthesis techniques that could be applied to the synthesis of ethyl 2-(4-bromobenzamido)-3-cyano-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate (Zhu, Lan, & Kwon, 2003).

• Heterocyclic Enaminonitriles Synthesis : The study by Maruoka, Yamagata, and Yamazaki (1993) on the synthesis of ethyl 4-amino-2,3-dihydrothieno[2,3-b]pyridine-5-carboxylates provides insights into the synthesis pathways that could be relevant for the compound (Maruoka, Yamagata, & Yamazaki, 1993).

• Cytotoxicity Studies : Al-Trawneh, Tarawneh, Gadetskaya, Seo, Al-Ta’ani, Al-taweel, & El-Abadelah (2021) conducted research on thieno[2,3-b]pyridine derivatives and their cytotoxicity towards leukemia cells. This study is significant as it shows the potential medical applications of related compounds in cancer treatment (Al-Trawneh et al., 2021).

• Antimicrobial Activity : A study by Gad-Elkareem, Abdel-fattah, and Elneairy (2011) explored the synthesis and antimicrobial activity of thio-substituted ethyl nicotinate and thieno[2,3-b]pyridine derivatives. This research provides an insight into the potential antimicrobial applications of similar compounds (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).